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Compound of Interest

Compound Name: N-Formyilpiperidine

Cat. No.: B045042

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Formylpiperidine (NFP) is a heterocyclic organic compound and a member of the amide
functional group family, with the chemical formula CeH11NO.[1][2][3][4] It is the amide derived
from formic acid and piperidine.[1][3] NFP presents as a clear, colorless to light yellow, viscous
liquid and is recognized for its utility as a polar aprotic solvent.[2][5][6][7] A key advantage of
NFP is its enhanced solubility for hydrocarbons compared to other common amide solvents like
dimethylformamide (DMF), making it a valuable alternative in various chemical syntheses.[1][2]
[4] Itis also employed as a reactant, particularly for transferring a formyl group in reactions
involving organometallic reagents.[3]

Physicochemical Properties

The physical and chemical properties of N-Formylpiperidine are critical for its application as a
solvent and reactant. These properties determine its behavior in chemical reactions, its
solvation capabilities, and the required handling and storage conditions.
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Property Value Citations
Molecular Formula CeH11NO 31141181191
Molar Mass 113.16 g-mol~1 [2][3][6][9]

Clear, colorless to slightly
Appearance : . [21[5]06]1[7]
yellow, viscous liquid

Boiling Point 222 °C [31[4][5][6][9]
Melting Point -31°C [6][9][10]
Density 1.019 g/mL at 25 °C [3114161[9]
Refractive Index (n20/D) 1.484 [6]119]

Flash Point 91 °C (197 °F) [6][9][10]
Water Solubility Freely soluble [6]119]

Vapor Pressure 0.1 mm Hg at 25 °C [6]119]
Dielectric Constant 26.15 [6]

Applications in Chemical Reactions

N-Formylpiperidine's unique properties make it a versatile tool in organic synthesis, serving
both as a solvent and a reagent.

1. Polar Aprotic Solvent: NFP is an effective solvent for a wide range of polar and nonpolar
compounds, including many high polymers.[2][6][7] Its high boiling point makes it suitable for
reactions requiring elevated temperatures.

2. Formylation Reactions: NFP is widely used as a formylating agent, particularly with strong
nucleophiles like Grignard and alkyllithium reagents. In certain formylation reactions involving
alkyllithium compounds, N-Formylpiperidine has been shown to provide higher yields than
DMF.[2][3][4]

e Example Reaction:R-MgX + CeéH1:NO - R-CHO
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3. Specialized Synthetic Applications: NFP serves as a key reactant or solvent in numerous
advanced synthetic methodologies[6][7]:

o Direct, metal-free C-H activation for the amidation of azoles.[6][7]
o Vilsmeier-type reactions of pyrazoles.[6][7]

o Palladium-catalyzed, CO-free aminocarbonylation of aryl halides for arylamide synthesis.[6]

[7]
o Synthesis of alternating copolymers used in organic photovoltaics.[6][7]

e One-pot double functionalization of mt-deficient heterocyclic lithium reagents.[6][7]
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Caption: Logical relationship between NFP's properties and its applications.

Experimental Protocols

Protocol 1: Drying of N-Formylpiperidine Solvent

Moisture can interfere with many organometallic reactions. Ensuring the solvent is anhydrous is
critical for achieving high yields, particularly in formylation reactions.

Materials:
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N-Formylpiperidine (98% or higher)
Activated 4 A molecular sieves

Round-bottom flask with a three-way stopcock
Microwave oven or conventional oven

Vacuum line

Methodology:

Activate Molecular Sieves: Place the 4 A molecular sieves in a round-bottom flask. Heat
them in a microwave oven at full power for 5 minutes or in a conventional oven at high
temperature under vacuum.

Cool Under Vacuum: Immediately after heating, evacuate the flask using a vacuum line (7-8
mmHg) and allow it to cool to room temperature.

Repeat Activation: Repeat the heating and cooling cycle three times to ensure the sieves are
thoroughly activated.

Dry Solvent: Add the N-Formylpiperidine to a separate, dry flask containing the freshly
activated molecular sieves.

Incubate: Seal the flask and allow the solvent to stand over the sieves overnight at room
temperature.[11]

Storage: The dried solvent should be stored under an inert atmosphere (e.g., nitrogen or
argon) and sealed to prevent reabsorption of moisture.

Protocol 2: General Procedure for Formylation of a Grignard Reagent

This protocol describes a general method for synthesizing an aldehyde from a Grignard

reagent using N-Formylpiperidine.

Materials:
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o Anhydrous N-Formylpiperidine (prepared as in Protocol 1)

o Grignard reagent (e.g., Phenylmagnesium Bromide) in an appropriate solvent (e.g., THF)
o Anhydrous tetrahydrofuran (THF)

e 1 M Hydrochloric acid (HCI)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Organic extraction solvent (e.g., diethyl ether)

o Standard laboratory glassware for air-sensitive reactions (Schlenk line, etc.)
Methodology:

» Reaction Setup: Assemble a flame-dried, three-necked flask equipped with a magnetic
stirrer, thermometer, and nitrogen inlet.

» Reagent Addition: Under a nitrogen atmosphere, add anhydrous N-Formylpiperidine to the
reaction flask, dissolved in anhydrous THF.

e Cooling: Cool the solution to 0 °C using an ice bath.

e Grignard Addition: Slowly add the Grignard reagent solution to the stirred NFP solution,
maintaining the temperature below 5 °C.

e Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours, monitoring
the reaction progress by TLC.

e Quenching: Cool the reaction mixture back to 0 °C and slowly quench by adding 1 M HCl to
hydrolyze the intermediate and neutralize excess Grignard reagent. A precipitate may form.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple
times with diethyl ether.

e Washing: Combine the organic layers and wash sequentially with water and brine.
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» Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator to yield the crude
aldehyde product.

« Purification: Purify the crude product as necessary, typically via column chromatography or

distillation.
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Caption: General experimental workflow for a formylation reaction using NFP.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b045042?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Safety and Handling

N-Formylpiperidine is a hazardous chemical that requires careful handling to minimize risk.
[12]

Hazard Identification:
o Toxicity: Harmful if swallowed and toxic in contact with skin.[5][8][12][13]

e Irritation: Causes serious eye irritation and skin irritation.[5][8][12][13] May cause respiratory
irritation.[5][8]

o Flammability: Combustible liquid.[8][12]
Handling and Personal Protective Equipment (PPE):
e Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[14]

o PPE: Wear suitable protective clothing, chemical-resistant gloves, and safety glasses with a
face shield.[5][13]

o Handling Precautions: Avoid contact with skin, eyes, and clothing.[5][14] Do not breathe
vapors or mist.[5] Keep away from open flames, hot surfaces, and other sources of ignition.
[B][12][14]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek medical attention.[8][12][13]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention.[8][12][14]

 Ingestion: Clean mouth with water and get medical attention. Do not induce vomiting.[8][14]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
[8][14]
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Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][12] Store below
+30°C.[6][9] Keep away from heat, sparks, and flame.[8][12] Store locked up.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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